Cas no 2680820-11-3 (ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-6-fluorobenzoate)

• Product Name: ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-6-fluorobenzoate
• CAS No: 2680820-11-3
• MF: C₁₇H₁₅BrFNO₄
• MW: 396.207707643509
• CID: 5624437
• PubChem ID: 165922316
• Update Time: 2025-06-13

ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2680820-11-3
• ethyl 2-{[(benzyloxy)carbonyl]amino}-3-bromo-6-fluorobenzoate
• EN300-28303003
• ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-6-fluorobenzoate

• Inchi： 1S/C17H15BrFNO4/c1-2-23-16(21)14-13(19)9-8-12(18)15(14)20-17(22)24-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,20,22)
• InChI Key： WOGNBZGKLAXXPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OCC)=C1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 395.01685g/mol
• Monoisotopic Mass: 395.01685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl 2-{(benzyloxy)carbonylamino}-3-bromo-6-fluorobenzoate

Introduction to Ethyl 2-(benzyloxy)carbonylamino-3-bromo-6-fluorobenzoate (CAS No. 2680820-11-3)

Ethyl 2-(benzyloxy)carbonylamino-3-bromo-6-fluorobenzoate (CAS No. 2680820-11-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl carbamate group, a bromine atom, and a fluorine atom, which collectively contribute to its diverse chemical and biological properties.

The benzyl carbamate group in the molecule serves as a protecting group for the amino functionality, making it an essential intermediate in the synthesis of complex organic molecules. The presence of the bromine atom provides a reactive site for further chemical modifications, such as cross-coupling reactions, which are crucial in the development of novel pharmaceuticals. Additionally, the fluorine atom imparts unique electronic and steric properties to the molecule, enhancing its biological activity and metabolic stability.

Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the synthesis of ethyl 2-(benzyloxy)carbonylamino-3-bromo-6-fluorobenzoate. One notable approach involves the sequential addition of bromine and fluorine atoms to a pre-functionalized aromatic ring, followed by esterification and carbamate formation. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

In the context of pharmaceutical research, ethyl 2-(benzyloxy)carbonylamino-3-bromo-6-fluorobenzoate has shown promise as a lead compound for the development of new drugs targeting various diseases. Its structural features make it an ideal candidate for drug discovery programs focused on central nervous system (CNS) disorders, cancer, and infectious diseases. For instance, the bromine atom can be used as a handle for bioconjugation with targeting ligands or imaging agents, enhancing its therapeutic potential.

Studies have also highlighted the importance of ethyl 2-(benzyloxy)carbonylamino-3-bromo-6-fluorobenzoate in understanding protein-ligand interactions. The compound's ability to modulate specific protein targets has been investigated using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity, paving the way for rational drug design.

In addition to its pharmaceutical applications, ethyl 2-(benzyloxy)carbonylamino-3-bromo-6-fluorobenzoate has found use in materials science and chemical biology. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Moreover, the compound's ability to undergo controlled deprotection reactions has been exploited in the synthesis of functionalized polymers and biomaterials.

The safety profile of ethyl 2-(benzyloxy)carbonylamino-3-bromo-6-fluorobenzoate is an important consideration in its development and application. Preclinical studies have demonstrated that the compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, ethyl 2-(benzyloxy)carbonylamino-3-bromo-6-fluorobenzoate (CAS No. 2680820-11-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a crucial role in advancing our understanding of complex chemical systems and developing innovative solutions for healthcare and technology.